Cas no 890098-27-8 (3-Fluoro-4'-iodobenzophenone)

• Product Name: 3-Fluoro-4'-iodobenzophenone
• CAS No: 890098-27-8
• MF: C₁₃H₈FIO
• MW: 326.104899406433
• CID: 1936986
• PubChem ID: 24722826
• Update Time: 2025-04-21

3-Fluoro-4'-iodobenzophenone Chemical and Physical Properties

Names and Identifiers

• (3-fluorophenyl)-(4-iodophenyl)methanone
• LogP
• 3-Fluoro-4'-iodobenzophenone
• 890098-27-8
• (3-Fluorophenyl)(4-iodophenyl)methanone
• AKOS009337651
• DTXSID60641519
• MFCD02260399

• MDL： MFCD02260399
• Inchi： 1S/C13H8FIO/c14-11-3-1-2-10(8-11)13(16)9-4-6-12(15)7-5-9/h1-8H
• InChI Key： IZINXWXMHNFTQY-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(C1C=CC=C(C=1)F)=O

Computed Properties

• Exact Mass: 325.96039Da
• Monoisotopic Mass: 325.96039Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.682
• Boiling Point: 376.6°C at 760 mmHg
• Flash Point: 181.6°C
• Refractive Index: 1.629

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones